Cas no 94247-05-9 (2-Propenoic acid,2-methyl-, isotridecyl ester)
94247-05-9 structure
Product Name:2-Propenoic acid,2-methyl-, isotridecyl ester
CAS No:94247-05-9
MF:C17H32O2
MW:268.434785842896
CID:810197
PubChem ID:3086394
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, isotridecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, isotridecyl ester
- 11-methyldodecyl 2-methylprop-2-enoate
- isotridecyl methacrylate
- NS00020040
- SCHEMBL3862766
- 94247-05-9
- EINECS 304-180-4
- 6WTA2LE3X6
- DTXSID50241244
- 2-Propenoic acid, 2-methyl-, isotridecyl ester
-
- Inchi: 1S/C17H32O2/c1-15(2)13-11-9-7-5-6-8-10-12-14-19-17(18)16(3)4/h15H,3,5-14H2,1-2,4H3
- InChI Key: XWQPYRZLNKQZFP-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 268.240230259g/mol
- Monoisotopic Mass: 268.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,2-methyl-, isotridecyl ester Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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